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Introduction
Physcion 8-O-rutinoside is a naturally occurring anthraquinone glycoside that has been

identified in plant species of the Rhamnus genus, notably from the barks of Rhamnus

libanoticus and Rhamnus alaternus. As a derivative of physcion, it belongs to a class of

compounds known for their diverse biological activities. This technical guide provides a detailed

overview of the structure and known chemical properties of Physcion 8-O-rutinoside,

intended to serve as a foundational resource for researchers in natural product chemistry,

pharmacology, and drug development. While comprehensive experimental data remains

somewhat elusive in publicly accessible literature, this document consolidates the available

information to facilitate further investigation into this promising bioactive compound.

Chemical Structure and Properties
The fundamental structure of Physcion 8-O-rutinoside consists of a physcion aglycone linked

to a rutinoside (a disaccharide composed of rhamnose and glucose) moiety at the 8-position

via an O-glycosidic bond.

Table 1: General and Physicochemical Properties of Physcion 8-O-rutinoside
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Property Value Source

Molecular Formula C₂₈H₃₂O₁₄ [1]

Molecular Weight 592.55 g/mol [1]

CAS Number 129393-21-1 [1]

Appearance
Not specified in available

literature

Melting Point
Not specified in available

literature

Solubility
Not specified in available

literature

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[1]

Table 2: Spectroscopic Data for Physcion 8-O-rutinoside

Spectroscopic Technique Data Source

¹H NMR

Data not available in searched

literature. Structure confirmed

by H-NMR.

[2]

¹³C NMR
Data not available in searched

literature.

Mass Spectrometry (MS)
Structure confirmed by MS-

data.
[2]

Infrared (IR) Spectroscopy
Data not available in searched

literature.

UV-Vis Spectroscopy
Data not available in searched

literature.

Experimental Protocols
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Detailed experimental protocols for the isolation and purification of Physcion 8-O-rutinoside
are not fully available in the reviewed literature. However, the compound has been successfully

isolated from the bark of Rhamnus libanoticus and both the butanolic and ethyl acetate extracts

of Rhamnus alaternus L. root bark and leaves. The structural elucidation was reportedly

achieved through the use of 1D- and 2D-NMR (Nuclear Magnetic Resonance) and FAB-MS

(Fast Atombardment Mass Spectrometry).

A general workflow for the isolation of such natural products can be inferred, as depicted in the

diagram below.

Plant Material (e.g., Rhamnus bark) Solvent Extraction
(e.g., Butanol, Ethyl Acetate) Crude Extract Chromatographic Fractionation

(e.g., Column Chromatography) Fractions Purification
(e.g., HPLC) Pure Physcion 8-O-rutinoside Structural Characterization

(NMR, MS, etc.)

Click to download full resolution via product page

A generalized workflow for the isolation and characterization of natural products.

Biological Activity and Signaling Pathways
The biological activities of the broader class of physcion and its glycosides have been

investigated, revealing potential anti-inflammatory and anti-cancer properties.[3] However,

specific studies detailing the biological activity and elucidating the signaling pathways of

Physcion 8-O-rutinoside are limited. One study has reported its free radical scavenging

activity, with an IC₅₀ value of 27.68 μg/mL in a DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

Due to the lack of specific data on the signaling pathways modulated by Physcion 8-O-
rutinoside, a diagrammatic representation cannot be provided at this time. Research into the

specific molecular targets and mechanisms of action of this compound is a promising area for

future investigation. The known anti-cancer activities of the aglycone, physcion, and a related

glycoside, physcion 8-O-β-D-glucopyranoside, involve the regulation of cell cycle, apoptosis,

and various signaling pathways, which may provide a starting point for investigating the

mechanisms of Physcion 8-O-rutinoside.[4]
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Relationship between Physcion and its glycosides with their known activities.

Conclusion and Future Directions
Physcion 8-O-rutinoside represents a potentially valuable natural product for further scientific

inquiry. The currently available data, while limited, confirms its structure and suggests

antioxidant properties. To fully unlock its potential for drug development, future research should

focus on:

Comprehensive Physicochemical Characterization: Detailed experimental determination of

its melting point, solubility in various pharmaceutically relevant solvents, and full

spectroscopic data (¹H NMR, ¹³C NMR, IR, and UV-Vis).

Development of Standardized Isolation Protocols: Publication of detailed and reproducible

methods for the extraction and purification of Physcion 8-O-rutinoside to ensure a

consistent supply for research purposes.

In-depth Biological Evaluation: Systematic investigation of its pharmacological activities,

including but not limited to its anti-inflammatory, anti-cancer, and anti-microbial properties.
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Elucidation of Mechanisms of Action: Identification of the specific molecular targets and

signaling pathways modulated by Physcion 8-O-rutinoside to understand its mode of action

at a cellular level.

This technical guide serves as a call to the scientific community to further explore the chemical

and biological landscape of Physcion 8-O-rutinoside, a compound that holds promise for the

development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1644593?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1644593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

